Cas no 80708-26-5 (2-chloro-4-methyl-3H,4H-pyrido[2,3-b]pyrazin-3-one)

2-chloro-4-methyl-3H,4H-pyrido[2,3-b]pyrazin-3-one structure
80708-26-5 structure
Product Name:2-chloro-4-methyl-3H,4H-pyrido[2,3-b]pyrazin-3-one
CAS No:80708-26-5
MF:C8H6ClN3O
MW:195.605740070343
MDL:MFCD22613716
CID:705163
PubChem ID:13474231
Update Time:2025-04-19

2-chloro-4-methyl-3H,4H-pyrido[2,3-b]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b]pyrazin-3(4H)-one, 2-chloro-4-methyl-
    • 2-chloro-4-methylpyrido[2,3-b]pyrazin-3-one
    • 2-chloro-4-methyl-3H,4H-pyrido[2,3-b]pyrazin-3-one
    • F6170-0032
    • MWCFAYSPSOMQEX-UHFFFAOYSA-N
    • EN300-235127
    • VU0533943-1
    • 2-chloro-4-methyl-pyrido(2,3-b)pyrazine-3-one
    • AKOS024534272
    • SCHEMBL5545507
    • 2-chloro-4-methylpyrido[2,3-b]pyrazin-3(4H)-one
    • 80708-26-5
    • DTXSID00541726
    • MDL: MFCD22613716
    • Inchi: 1S/C8H6ClN3O/c1-12-7-5(3-2-4-10-7)11-6(9)8(12)13/h2-4H,1H3
    • InChI Key: MWCFAYSPSOMQEX-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C)C2C(=CC=CN=2)N=1)=O

Computed Properties

  • Exact Mass: 195.0199395g/mol
  • Monoisotopic Mass: 195.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 45.6Ų

2-chloro-4-methyl-3H,4H-pyrido[2,3-b]pyrazin-3-one Pricemore >>

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Chemenu
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80708-26-5 95%+
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Chemenu
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TRC
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2-chloro-4-methylpyrido[2,3-b]pyrazin-3(4h)-one
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Enamine
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